N-Boc-N-hexyl-glycine

• IUPAC Name: 2-[hexyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]acetic acid
• InChI: InChI=1S/C13H25NO4/c1-5-6-7-8-9-14(10-11(15)16)12(17)18-13(2,3)4/h5-10H2,1-4H3,(H,15,16)
• InChI Key: HJTGZNLMXNKQAY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCN(CC(=O)O)C(=O)OC(C)(C)C
• Molecular Formula: C13H25NO4
• Molecular Weight: 259.34 g/mol

Description

N-Boc-N-hexyl-glycine is a useful research compound. Its molecular formula is C13H25NO4 and its molecular weight is 259.34 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Novel Amino Acids : It is utilized in the synthesis of novel α-amino acids containing the 1-hydroxypyrazole ring, which is important for developing new chemical compounds (Calí & Begtrup, 2002).

• Building Block for Supramolecular Devices : It serves as a potential building block for the synthesis of polypeptide supramolecular devices, which are significant in nanotechnology and material science (Mazaleyrat et al., 1997).

• Synthesis of Peptide Nucleic Acid Monomers : It's used in the synthesis of peptide nucleic acid (PNA) monomers, offering an alternative to Fmoc/Bhoc-protected PNA monomers, crucial in genetics and molecular biology (Wojciechowski & Hudson, 2008).

• Allylation of Aldehydes and Imines : This compound promotes the allylation of aldehydes and imines, leading to the synthesis of highly stereoselective compounds, useful in organic chemistry (Li & Zhao, 2006).

• Enantioselective Syntheses : It is used in enantioselective syntheses of chiral glycine derivatives, aiding in asymmetric induction in radical reactions, which is significant in the development of pharmaceuticals (Hamon et al., 1991).

• Synthesis of α-Amino Acids : N-Boc-N-hexyl-glycine can be used for synthesizing α-amino acids like N-Boc-leucine, serine, and glycine derivatives in a single operation, important for medicinal chemistry and biochemistry (Mita et al., 2012).

• Inhibition of Thrombin Activity : It catalyzes the synthesis of pyrrolidine-2,3,4-tricarboxylic anhydrides, which inhibit thrombin (factor IIA) activity in vitro, important for therapeutic applications in blood clotting disorders (Kudryavtsev et al., 2011).

• Study of Hydrolysis and Aminolysis : N-Hydroxysuccinimide-activated glycine-sepharose CL 6B, related to this compound, is used to study the hydrolysis and aminolysis of immobilized groups in both organic and aqueous medium, which is crucial in biotechnology and pharmaceutical development (Besselink et al., 1993).